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Compound of Interest

Compound Name: 3-Formyl-8-methoxychromone

Cat. No.: B15069527

For Immediate Reference: In Case of a Spill

Isolate the spill area. Wearing appropriate Personal Protective Equipment (PPE), including
gloves, safety goggles, and a lab coat, gently sweep the solid material to avoid dust formation.
Collect the spilled substance into a clearly labeled, sealed container for hazardous waste.
Clean the spill area with a damp cloth, and dispose of the cloth as hazardous waste. Ensure

adequate ventilation in the affected area.

Introduction

3-Formyl-8-methoxychromone is a solid organic compound utilized in various research
applications. Proper handling and disposal are crucial to ensure laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step procedure for the
safe disposal of 3-Formyl-8-methoxychromone, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures will help maintain a safe laboratory
environment and ensure compliance with regulatory standards.

Chemical and Physical Properties

A summary of the key quantitative data for 3-Formyl-8-methoxychromone is provided in the

table below for easy reference.
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Property Value

Molecular Formula C11HsOa4

Molecular Weight 204.18 g/mol

Appearance White to yellow to orange crystalline powder[1]
Melting Point 163 - 167 °C[1]

Storage Class 11 (Combustible Solids)

Hazard Identification and Safety Precautions

While specific toxicity data is limited, related compounds are known to be harmful if swallowed
and can cause skin and eye irritation. Therefore, it is essential to handle 3-Formyl-8-
methoxychromone with care, utilizing appropriate personal protective equipment (PPE).

Required Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves must be worn.

o Eye Protection: Safety goggles or a face shield are mandatory.
e Lab Coat: A flame-retardant lab coat should be worn.

o Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator is
recommended.

Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Procedure

The disposal of 3-Formyl-8-methoxychromone must be carried out in accordance with local,
state, and federal regulations. The following is a general procedural guide.

1. Waste ldentification and Segregation:

 l|dentify the waste as "3-Formyl-8-methoxychromone".
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e This chemical waste must be segregated from other waste streams. Do not mix with other
chemical waste unless explicitly approved by your institution's environmental health and
safety (EHS) office.

2. Containerization:

o Use a dedicated, properly labeled hazardous waste container. The container must be in good
condition, compatible with the chemical, and have a secure lid.

» The original product container can be used for waste collection if it is in good condition.

» Label the container clearly with "Hazardous Waste" and the full chemical name: "3-Formyl-
8-methoxychromone".

3. Waste Accumulation:

o Carefully transfer the waste chemical into the designated container, avoiding the generation
of dust.

o Keep the container sealed at all times, except when adding waste.

o Store the waste container in a designated satellite accumulation area (SAA) that is secure
and away from incompatible materials.

4. Disposal Request and Collection:

e Once the container is full, or if it is no longer needed, arrange for its disposal through your
institution's EHS office.
» Follow your institution's specific procedures for requesting a hazardous waste pickup.

5. Decontamination of Empty Containers:

o Empty containers that once held 3-Formyl-8-methoxychromone must be triple-rinsed with
a suitable solvent (e.g., acetone or ethanol).

e The rinsate must be collected and disposed of as hazardous waste.

 After triple-rinsing, the container can typically be disposed of as non-hazardous waste, but
confirm this with your EHS office.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 3-Formyl-8-methoxychromone.
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Caption: Disposal workflow for 3-Formyl-8-methoxychromone.
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This guide is intended to provide essential safety and logistical information for the proper
disposal of 3-Formyl-8-methoxychromone. Always consult your institution's specific chemical
hygiene plan and EHS guidelines to ensure full compliance and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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